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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ebecryl 220 is a hexafunctional aromatic urethane acrylate oligomer known for its rapid curing

characteristics under ultraviolet (UV) light or electron beam (EB) exposure.[1][2] Its high

reactivity, coupled with the excellent hardness, scratch resistance, and solvent resistance of the

cured material, makes it a candidate for various applications, including 3D printing.[1] The

rheological properties of a resin are critical for its processability in 3D printing, directly

influencing factors such as layer recoating, feature resolution, and the mechanical properties of

the final printed object. This document provides a detailed protocol for the rheological

characterization of Ebecryl 220 and similar UV-curable resins for 3D printing applications.

Key Rheological Parameters for 3D Printing Resins
The successful formulation and application of a 3D printing resin are heavily dependent on its

flow behavior. Key rheological parameters include:

Viscosity: A measure of a fluid's resistance to flow. For vat photopolymerization techniques,

the viscosity must be low enough to allow for timely recoating of the build platform between

layers.

Shear Thinning: The phenomenon where a fluid's viscosity decreases with an increasing rate

of shear. This is a desirable property for 3D printing resins, as it facilitates flow during the
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recoating process (high shear) while maintaining shape and preventing dripping at rest (low

shear).

Viscoelasticity (Storage and Loss Moduli): These parameters describe the material's ability to

store and dissipate energy upon deformation. The storage modulus (G') represents the

elastic component, while the loss modulus (G'') represents the viscous component.

Gel Point: The point during curing where the storage and loss moduli cross over (G' = G'').

This signifies the transition from a liquid to a solid-like state and is a critical parameter for

understanding the curing kinetics.

Data Presentation
The following tables summarize the expected rheological behavior of a hexafunctional aromatic

urethane acrylate resin like Ebecryl 220. Note: This data is representative and should be

confirmed by experimental measurement for specific formulations.

Table 1: Viscosity as a Function of Shear Rate

Shear Rate (s⁻¹) Viscosity (Pa·s)

0.1 15.0

1 12.5

10 10.0

100 8.5

1000 7.0

Table 2: Viscoelastic Properties During UV Curing
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Time (s) UV Exposure
Storage
Modulus (G')
(Pa)

Loss Modulus
(G'') (Pa)

Tan (δ) (G''/G')

0 Off 10 100 10.0

5 On 50 150 3.0

10 On 1000 800 0.8

15 On 10000 5000 0.5

20 Off 50000 10000 0.2

30 Off 100000 8000 0.08

Experimental Protocols
Viscosity Measurement
Objective: To determine the viscosity of the uncured Ebecryl 220 resin as a function of shear

rate.

Apparatus:

Rotational rheometer with a parallel plate or cone-and-plate geometry.

Temperature control unit.

Methodology:

Set the rheometer to the desired temperature, typically 25 °C.

Place a sufficient amount of the uncured Ebecryl 220 resin onto the lower plate of the

rheometer.

Lower the upper geometry to the specified gap setting (e.g., 1 mm).

Remove any excess resin from the edges of the geometry.
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Perform a shear rate sweep from a low shear rate (e.g., 0.1 s⁻¹) to a high shear rate (e.g.,

1000 s⁻¹).

Record the viscosity at various shear rates.

Plot the viscosity as a function of the shear rate on a logarithmic scale.

Photo-Rheological Analysis (UV Curing)
Objective: To monitor the change in viscoelastic properties (G' and G'') of Ebecryl 220 during

UV curing to determine the gel point and final cured properties.

Apparatus:

Rotational rheometer equipped with a UV curing accessory (photo-rheometer).

UV light source with controlled intensity.

Parallel plate geometry (quartz or other UV-transparent material for the lower plate).

Methodology:

Set the rheometer to the desired temperature (e.g., 25 °C).

Place the uncured Ebecryl 220 resin onto the lower UV-transparent plate.

Lower the upper plate to the desired gap setting (e.g., 0.5 mm).

Remove any excess resin.

Perform a time sweep experiment with a small-amplitude oscillatory shear at a constant

frequency (e.g., 1 Hz) and strain.

Allow the system to equilibrate for a short period (e.g., 30 seconds) to obtain the baseline

rheological properties of the uncured resin.

Turn on the UV light source at a specified intensity.

Continuously record the storage modulus (G') and loss modulus (G'') as a function of time.
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Turn off the UV light after a predetermined exposure time.

Continue to monitor G' and G'' to observe any post-curing effects.

The gel point is identified as the time at which G' equals G''.

Visualizations
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Caption: Experimental workflow for rheological characterization.
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Conclusion
The rheological characterization of Ebecryl 220 is essential for its successful implementation in

3D printing. By following the detailed protocols outlined in this application note, researchers

can obtain critical data on the resin's viscosity, shear-thinning behavior, and curing kinetics.

This information is invaluable for optimizing resin formulations, defining processing parameters

for 3D printing, and ensuring the quality and performance of the final printed parts. The

provided representative data and workflow diagrams serve as a guide for researchers and

professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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